![molecular formula C22H17N5O2 B2684971 N-(5-benzamido-1-phenyl-1,2,4-triazol-3-yl)benzamide CAS No. 385417-84-5](/img/structure/B2684971.png)
N-(5-benzamido-1-phenyl-1,2,4-triazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5-benzamido-1-phenyl-1,2,4-triazol-3-yl)benzamide” is a compound that belongs to the class of benzamides . Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries .
Synthesis Analysis
The synthesis of benzamide compounds often starts from benzoic acid or its derivatives and amine derivatives . The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular formula of “this compound” is C15H12N4O . It has an average mass of 264.282 Da and a monoisotopic mass of 264.101105 Da .Chemical Reactions Analysis
Benzamides, including “this compound”, have been found to exhibit a broad spectrum of biological activities, which can be enhanced by introducing various substituents on the ring . Some benzamide compounds have shown effective antioxidant, free radical scavenging, and metal chelating activity .Scientific Research Applications
1. Synthesis and Biological Activity
A study by Patel & Patel (2015) involved the synthesis of a series of heterocyclic compounds related to N-(5-benzamido-1-phenyl-1,2,4-triazol-3-yl)benzamide. These compounds were tested for antibacterial and antifungal activities, revealing significant potential in inhibiting the growth of various bacteria and fungi.
2. Anti-Influenza Virus Activity
A 2020 study by Hebishy, Salama, & Elgemeie focused on novel benzamide-based compounds, including derivatives similar to this compound, demonstrating significant antiviral activities against the H5N1 strain of the bird flu influenza virus.
3. Microwave-Assisted Synthesis and Biological Evaluation
Research by Ighilahriz-Boubchir et al. (2017) involved the microwave-assisted synthesis of 2-benzoylamino-N-phenyl-benzamide derivatives. These compounds exhibited antibacterial and antifungal properties, highlighting the compound's potential in medical applications.
4. Anti-Plasmodial Activity
A study conducted in 2021 by Hermann et al. revealed that N-acylated derivatives, similar in structure to this compound, showed promising activity against strains of Plasmodium falciparum, the causative agent of malaria.
5. Antimicrobial Agents
Research by Bikobo et al. (2017) on N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, which are structurally similar to this compound, indicated significant antimicrobial activity, especially against Gram-positive bacteria and fungal strains.
Mechanism of Action
While the specific mechanism of action for “N-(5-benzamido-1-phenyl-1,2,4-triazol-3-yl)benzamide” is not explicitly mentioned in the search results, benzamides are known to have a wide range of biological activities. They have been used in the treatment of various conditions such as cancer, hypercholesterolemia, and microbial infections .
Properties
IUPAC Name |
N-(5-benzamido-1-phenyl-1,2,4-triazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5O2/c28-19(16-10-4-1-5-11-16)23-21-25-22(24-20(29)17-12-6-2-7-13-17)27(26-21)18-14-8-3-9-15-18/h1-15H,(H2,23,24,25,26,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFQQPQUENQSFFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NN(C(=N2)NC(=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.